Cas no 345349-98-6 (2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris-)

• Product Name: 2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris-
• CAS No: 345349-98-6
• MF: C₂₁H₁₈N₄O₆
• MW: 422.390824794769
• CID: 1464598
• Update Time: 2024-08-23

2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris-

• Inchi： 1S/C21H18N4O6/c26-19(27)16-7-1-4-13(22-16)10-25(11-14-5-2-8-17(23-14)20(28)29)12-15-6-3-9-18(24-15)21(30)31/h1-9H,10-12H2,(H,26,27)(H,28,29)(H,30,31)
• InChI Key： RGWCMZMRKPTMHW-UHFFFAOYSA-N
• SMILES： N(CC1N=C(C(O)=O)C=CC=1)(CC1N=C(C(O)=O)C=CC=1)CC1N=C(C(O)=O)C=CC=1

Computed Properties

• Exact Mass: 422.12274

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 699.7±55.0 °C(Predicted)
• PSA: 153.81
• pka: 0.47±0.50(Predicted)